Cas no 150044-67-0 (1,4-Cycloheptanedione,6-hydroxy-)

• Product Name: 1,4-Cycloheptanedione,6-hydroxy-
• CAS No: 150044-67-0
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• CID: 234637
• PubChem ID: 44153420
• Update Time: 2025-04-19

1,4-Cycloheptanedione,6-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 1,4-Cycloheptanedione,6-hydroxy-
• 6-hydroxycycloheptane-1,4-dione
• 6-Hydroxycyclohepta-1,4-dione
• SCHEMBL17867340
• 6-Hydroxy-1,4-cycloheptanedione
• DTXSID40933863
• 1,4-Cycloheptanedione, 6-hydroxy-
• 150044-67-0

• Inchi： 1S/C7H10O3/c8-5-1-2-6(9)4-7(10)3-5/h7,10H,1-4H2
• InChI Key： NRXOOOQNQGCDDO-UHFFFAOYSA-N
• SMILES： OC1CC(CCC(C1)=O)=O

Computed Properties

• Exact Mass: 142.063
• Monoisotopic Mass: 142.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4A^2
• XLogP3: -1.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclic alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Cyclic alcohols and derivatives